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Compound of Interest

Compound Name: Ethyl 2-(3-nitrophenyl)acetate

Cat. No.: B078001 Get Quote

Essential Safety and Handling Guide for Ethyl 2-
(3-nitrophenyl)acetate
Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 2-(3-nitrophenyl)acetate (CAS

14318-64-0) was not readily available. The following guidance is based on the safety data of

the closely related precursor, 3-nitrophenylacetic acid, and general safety protocols for

nitroaromatic compounds. It is imperative to consult a certified Safety Data Sheet for the

specific product before handling and to conduct a thorough risk assessment.

This guide provides immediate safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Ethyl 2-(3-nitrophenyl)acetate.

I. Core Safety and Physical Data
While detailed toxicological data for Ethyl 2-(3-nitrophenyl)acetate is not widely published,

related nitroaromatic compounds are known to be irritants and potentially harmful. The primary

hazards are associated with skin and eye contact, inhalation, and ingestion.

Quantitative Data Summary
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Property Value Source

CAS Number 14318-64-0 ChemicalBook[1]

Molecular Formula C₁₀H₁₁NO₄ Sigma-Aldrich

Molecular Weight 209.20 g/mol BLD Pharm[2]

Appearance Light yellow oil ChemicalBook[1]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
BLD Pharm[2]

II. Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the recommended equipment for handling Ethyl 2-(3-nitrophenyl)acetate,

based on protocols for similar hazardous chemicals.

Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical splash

goggles conforming to EN166

(EU) or ANSI Z87.1 (US)

standards.

Protects against splashes and

aerosols.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), inspected

before use. A lab coat must be

worn.

Prevents skin contact, which

may cause irritation.[3]

Respiratory Protection

Not typically required if work is

performed in a well-ventilated

area or a chemical fume hood.

[3] For operations that may

generate aerosols or dust, use

a NIOSH/MSHA-approved

respirator.

Minimizes inhalation of

potentially harmful vapors or

aerosols.

Hand Protection
Protective gloves (e.g., nitrile

rubber).
To prevent skin contact.[3]

III. Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for laboratory safety and

environmental protection.

Step-by-Step Handling and Emergency Protocols

Preparation and Handling:

Always handle Ethyl 2-(3-nitrophenyl)acetate in a well-ventilated area, preferably within

a chemical fume hood.[4]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Avoid contact with skin, eyes, and clothing.[4]
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Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep away from strong oxidizing agents and strong bases, which are incompatible

materials.[3]

First Aid Measures:

After Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Seek medical attention.[5]

After Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. If skin irritation occurs, get medical advice.[3][5]

After Inhalation: Move the exposed person to fresh air. If not breathing, give artificial

respiration. Seek medical attention.[5]

After Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT

induce vomiting. Seek immediate medical attention.[6]

Spill and Leak Procedures:

Ensure adequate ventilation and wear appropriate PPE.

Absorb the spill with inert material (e.g., sand, diatomite, universal binders).

Collect the absorbed material and place it into a suitable, labeled container for disposal.[7]

Do not allow the chemical to enter drains or waterways.[8]

Disposal:

Dispose of waste material in accordance with local, regional, and national regulations.

Contact a licensed professional waste disposal service.[7]
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Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.

IV. Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Ethyl 2-(3-
nitrophenyl)acetate from receipt to disposal.
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Safe Handling Workflow for Ethyl 2-(3-nitrophenyl)acetate
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Caption: Workflow for the safe handling of Ethyl 2-(3-nitrophenyl)acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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